Cas no 880336-50-5 (N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide)

• Product Name: N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide
• CAS No: 880336-50-5
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 5448376
• Update Time: 2025-07-09

N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-benzylsulfonyl-N-(2-cyanophenyl)propanamide
• N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide

• Inchi： 1S/C17H16N2O3S/c18-12-15-8-4-5-9-16(15)19-17(20)10-11-23(21,22)13-14-6-2-1-3-7-14/h1-9H,10-11,13H2,(H,19,20)
• InChI Key： MNPGSYLEAIUZPA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C#N)(=O)CCS(CC1=CC=CC=C1)(=O)=O

Additional information on N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide

Introduction to N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide (CAS No. 880336-50-5)

N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide (CAS No. 880336-50-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in drug development and therapeutic applications.

The molecular structure of N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide incorporates key functional groups that contribute to its chemical reactivity and potential biological activity. The presence of a cyano group at the 2-cyanophenyl moiety and a phenylmethanesulfonyl group at the 3-phenylmethanesulfonylpropanamide part of the molecule suggests its capability to interact with various biological targets. These interactions are crucial for modulating biological pathways and have implications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyano group, known for its ability to participate in hydrogen bonding and coordinate with metal ions, can enhance the binding affinity of the molecule to biological targets. Additionally, the phenylmethanesulfonyl group contributes to the compound's solubility and stability, making it more suitable for formulation into drug products.

The synthesis of N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity levels. These synthetic approaches are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the pharmacological properties of N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide has revealed several promising characteristics. Preclinical studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, its ability to modulate the activity of enzymes such as kinases and proteases has been observed in vitro, suggesting its utility in treating conditions like cancer and inflammatory diseases.

The compound's interaction with biological targets is further supported by computational studies using molecular modeling techniques. These studies have provided insights into the binding mode of N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide with its target proteins, helping to rationalize its pharmacological effects. Such computational approaches are essential in guiding the design of more potent derivatives and optimizing lead compounds for clinical development.

In addition to its pharmacological potential, N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide has shown favorable pharmacokinetic properties in preclinical models. Its bioavailability, metabolic stability, and excretion profiles are within acceptable ranges for further development into a therapeutic agent. These characteristics are critical for ensuring that the compound can reach effective concentrations at target sites and maintain therapeutic efficacy over time.

The development of novel drugs often involves a multidisciplinary approach, integrating expertise from chemistry, biology, pharmacology, and clinical research. N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide, with its unique structural features and promising properties, represents a significant advancement in this field. Continued research efforts are expected to uncover new therapeutic applications and enhance our understanding of its mechanisms of action.

The future prospects for N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide include further optimization through structure-activity relationship (SAR) studies and exploration of novel synthetic routes. By refining its chemical structure, researchers aim to improve its potency, selectivity, and overall drug-like properties. Such advancements will be instrumental in translating this compound from a laboratory discovery into a viable therapeutic option for patients.

In conclusion, N-(2-cyanophenyl)-3-phenylmethanesulfonylpropanamide (CAS No. 880336-50-5)